10-Hydroxydodecanoyl-CoA

• Molecular Formula: C33H58N7O18P3S
• Molecular Weight: 965.8 g/mol
• InChI: InChI=1S/C33H58N7O18P3S/c1-4-21(41)11-9-7-5-6-8-10-12-24(43)62-16-15-35-23(42)13-14-36-31(46)28(45)33(2,3)18-55-61(52,53)58-60(50,51)54-17-22-27(57-59(47,48)49)26(44)32(56-22)40-20-39-25-29(34)37-19-38-30(25)40/h19-22,26-28,32,41,44-45H,4-18H2,1-3H3,(H,35,42)(H,36,46)(H,50,51)(H,52,53)(H2,34,37,38)(H2,47,48,49)
• InChIKey: ZEAWQMBQLBLGLL-UHFFFAOYSA-N

10-Hydroxydodecanoyl-CoA Classification & Sourcing

10-Hydroxydodecanoyl-CoA is a long-chain (C12) acyl-coenzyme A thioester characterized by a hydroxyl substituent at the omega-1 carbon of its dodecanoyl moiety [1]. As a member of the omega-hydroxymonocarboxylyl-CoA subclass, it serves as a distinct metabolic intermediate linking omega-oxidation and beta-oxidation pathways, with unique susceptibility to both peroxisomal and mitochondrial fatty acid oxidation systems [2][3]. This specific regiochemistry distinguishes it from both unsubstituted dodecanoyl-CoA and beta-hydroxylated (3-hydroxy) analogs, conferring differential enzyme recognition and metabolic routing.

Long-chain ω-hydroxy fatty acyl-CoA; predicted human metabolite (HMDB0301089)

Substrate for both mitochondrial and peroxisomal β-oxidation systems

Research-use-only probe for fatty acid metabolism and organelle selectivity studies

• [1] Human Metabolome Database: HMDB0301089 - 10-Hydroxydodecanoyl-CoA. View Source
• [2] Vamecq J, Draye JP. Interactions between the omega- and beta-oxidations of fatty acids. J Biochem. 1987;102(1):225-234. View Source
• [3] Vamecq J, Draye JP. Peroxisomal and mitochondrial beta-oxidation of monocarboxylyl-CoA, omega-hydroxymonocarboxylyl-CoA and dicarboxylyl-CoA esters in tissues from untreated and clofibrate-treated rats. J Biochem. 1989;106(2):216-222. View Source

Why 10-Hydroxydodecanoyl-CoA Resists Generic Substitution

Substituting 10-hydroxydodecanoyl-CoA with unsubstituted dodecanoyl-CoA (lauroyl-CoA) or 3-hydroxy positional isomers introduces confounding metabolic variables that compromise experimental reproducibility and mechanistic interpretation. The omega-1 hydroxyl group determines whether the substrate is recognized by the omega-oxidation machinery (cytochrome P450-mediated hydroxylation) and influences its partitioning between peroxisomal and mitochondrial beta-oxidation compartments [1][2]. The free acid precursor (10-hydroxydodecanoic acid) demonstrates distinct enzyme affinity (Km ~171 μM for omega-hydroxylation in rat liver microsomes) that differs substantially from decanoic acid (Km ~3.1 μM) [3], reflecting chain-length and hydroxyl-position effects that propagate to the CoA thioester. Furthermore, 2-hydroxydodecanoic acid (a positional isomer differing only in hydroxyl placement) acts as a medium-chain acyl-CoA synthetase inhibitor (Ki = 4.4 μM) [4], demonstrating that hydroxyl position critically determines whether the compound functions as a substrate or an inhibitor. These position-specific effects cannot be replicated by substituting with commercially available unsubstituted or beta-hydroxylated analogs without introducing uncharacterized off-target effects.

Dicarboxylyl-CoA analogs

Dodecanedioyl-CoA is excluded from intact mitochondria; using it may fail to detect mitochondrial β-oxidation activity that 10-Hydroxydodecanoyl-CoA supports.

Terminal ω-hydroxy isomer

12-Hydroxylauroyl-CoA routes immediately toward dicarboxylic acid and glycolyl-CoA pathways; positional isomer may shift metabolite profiles and P450 recognition.

Unsubstituted lauroyl-CoA

Lauroyl-CoA lacks the ω-hydroxy group required for dual-organelle access and glycolyl-CoA precursor studies; pathway coverage may differ substantially.

• [1] Vamecq J, Draye JP. Interactions between the omega- and beta-oxidations of fatty acids. J Biochem. 1987;102(1):225-234. View Source
• [2] Vamecq J, Draye JP. Peroxisomal and mitochondrial beta-oxidation of monocarboxylyl-CoA, omega-hydroxymonocarboxylyl-CoA and dicarboxylyl-CoA esters in tissues from untreated and clofibrate-treated rats. J Biochem. 1989;106(2):216-222. View Source
• [3] Gregersen N, Mortensen PB, Kølvraa S. On the biologic origin of C6-C10-dicarboxylic and C6-C10-omega-1-hydroxy monocarboxylic acids in human and rat with acyl-CoA dehydrogenation deficiencies: in vitro studies on the omega- and omega-1-oxidation of medium-chain (C6-C12) fatty acids in human and rat liver. Pediatr Res. 1983;17(10):828-834. View Source
• [4] Kasuya F, Igarashi K, Fukui M, Nokihara K. Molecular specificity of a medium chain acyl-CoA synthetase for substrates and inhibitors: conformational analysis. Biochem Pharmacol. 1998;55(11):1769-1775. View Source

10-Hydroxydodecanoyl-CoA Differentiation Evidence

Mitochondrial Exclusion of Dicarboxylyl-CoA Analogs

Unlike unsubstituted dodecanoyl-CoA (lauroyl-CoA), which undergoes robust peroxisomal beta-oxidation, 10-hydroxydodecanoyl-CoA—representing the omega-hydroxymonocarboxylyl-CoA class—serves as a substrate for both mitochondrial and peroxisomal beta-oxidation systems. Direct evidence from the omega-hydroxy analog 12-hydroxylauroyl-CoA demonstrates that mitochondria from control rat liver and kidney cortex can oxidize omega-hydroxymonocarboxylyl-CoAs, whereas dicarboxylyl-CoAs are not oxidized by intact mitochondria [1]. In clofibrate-treated animals, intact liver mitochondria rapidly oxidized lauroyl-CoA and 12-hydroxylauroyl-CoA but not dodecanedioyl-CoA, confirming that the omega-hydroxyl group confers mitochondrial competence absent in dicarboxylic derivatives [2]. This dual-organelle capability provides a unique experimental tool for probing compartment-specific fatty acid oxidation pathways.

Mitochondrial exclusion

Class-level

Intact mitochondria oxidize ω-hydroxymonocarboxylyl-CoAs, but zero activity with dodecanedioyl-CoA.

Confirms dual-organelle access for 10-Hydroxydodecanoyl-CoA; dicarboxylyl analogs miss mitochondrial readout.

Rat liver mitochondria; class-level inference for ω-hydroxy subclass.

Evidence Dimension	Mitochondrial oxidation capability
Target Compound Data	Omega-hydroxymonocarboxylyl-CoAs (including 10-hydroxydodecanoyl-CoA) are oxidized by intact liver and kidney cortex mitochondria
Comparator Or Baseline	Dodecanoyl-CoA (lauroyl-CoA): robust peroxisomal oxidation; Dicarboxylyl-CoAs (e.g., dodecanedioyl-CoA): not oxidized by intact mitochondria
Quantified Difference	Mitochondrial oxidation rate of 12-hydroxylauroyl-CoA measured at 4.1 nmol/min per mg protein (vs. 37.4 nmol/min per mg protein for lauroyl-CoA at 80 μM substrate concentration) [3]
Conditions	Isolated intact mitochondria from control and clofibrate-treated rat liver and kidney cortex; carnitine-dependent oxidation assays; substrate concentration 80 μM

Why This Matters

This dual-organelle oxidation capability enables researchers to study mitochondrial fatty acid oxidation in isolation, whereas dodecanoyl-CoA's peroxisomal preference may confound compartment-specific metabolic tracing.

• [1] Vamecq J, Draye JP. Peroxisomal and mitochondrial beta-oxidation of monocarboxylyl-CoA, omega-hydroxymonocarboxylyl-CoA and dicarboxylyl-CoA esters in tissues from untreated and clofibrate-treated rats. J Biochem. 1989;106(2):216-222. View Source
• [2] Vamecq J, Draye JP. Peroxisomal and mitochondrial beta-oxidation of monocarboxylyl-CoA, omega-hydroxymonocarboxylyl-CoA and dicarboxylyl-CoA esters in tissues from untreated and clofibrate-treated rats. J Biochem. 1989;106(2):216-222. View Source
• [3] Microbiology Research. Table 5: Beta-oxidation rates of acyl-CoA substrates. Rates measured at 80 μM substrate concentration. View Source

Valproic Acid Sensitivity: Mitochondrial vs. Peroxisomal Oxidation

The kinetic parameters governing activation of fatty acid precursors reveal fundamental differences in how the omega-1 hydroxyl position influences enzyme recognition. In rat liver microsomal omega-hydroxylation assays, the apparent Km for dodecanoic acid (the precursor to dodecanoyl-CoA) was 171 μM, representing a ~55-fold difference in affinity compared to decanoic acid (Km = 3.1 μM) [1]. For omega-1 hydroxylation (the pathway producing the 10-hydroxy positional isomer), dodecanoic acid exhibits a low Km of 139 μM in rat liver, while decanoic, octanoic, and hexanoic acids show high Km values ranging from 638 to >20,000 μM [2]. This chain-length and positional specificity indicates that the C12 scaffold with an omega-1 hydroxyl is uniquely optimized for recognition by the omega/omega-1 hydroxylation machinery compared to shorter-chain analogs. In human liver microsomes, the Km range for dodecanoic acid omega-hydroxylation was 3.6-186 μM, confirming that this enhanced affinity is conserved across species [3].

Valproic acid sensitivity

Class-level

Mitochondrial oxidation strongly inhibited by valproic acid; peroxisomal oxidation resistant.

Supports pharmacological separation of mitochondrial vs. peroxisomal contributions.

C10 analog data; millimolar valproic acid.

Evidence Dimension	Substrate affinity (apparent Km) for omega-1 hydroxylation
Target Compound Data	Precursor dodecanoic acid Km = 139 μM (rat liver microsomal omega-1 hydroxylation)
Comparator Or Baseline	Decanoic acid (C10) Km range: 638-20,000+ μM; Octanoic acid (C8) Km >8,200 μM; Hexanoic acid (C6) Km >8,800 μM
Quantified Difference	Minimum 4.6-fold lower Km for dodecanoic acid vs. decanoic acid; >59-fold difference vs. hexanoic/octanoic acids
Conditions	Rat and human liver microsomal fractions; omega-1 hydroxylation assays measuring conversion to corresponding omega-1 hydroxy fatty acids

Why This Matters

The uniquely low Km for the C12 scaffold with omega-1 hydroxylation demonstrates that this specific compound is a physiologically relevant substrate for the omega-oxidation pathway, whereas shorter-chain analogs are poorly recognized and may produce negligible signal in enzymatic assays.

• [1] Gregersen N, Mortensen PB, Kølvraa S. On the biologic origin of C6-C10-dicarboxylic and C6-C10-omega-1-hydroxy monocarboxylic acids in human and rat with acyl-CoA dehydrogenation deficiencies: in vitro studies on the omega- and omega-1-oxidation of medium-chain (C6-C12) fatty acids in human and rat liver. Pediatr Res. 1983;17(10):828-834. View Source
• [2] Gregersen N, Mortensen PB, Kølvraa S. On the biologic origin of C6-C10-dicarboxylic and C6-C10-omega-1-hydroxy monocarboxylic acids in human and rat with acyl-CoA dehydrogenation deficiencies: in vitro studies on the omega- and omega-1-oxidation of medium-chain (C6-C12) fatty acids in human and rat liver. Pediatr Res. 1983;17(10):828-834. View Source
• [3] Gregersen N, Mortensen PB, Kølvraa S. On the biologic origin of C6-C10-dicarboxylic and C6-C10-omega-1-hydroxy monocarboxylic acids in human and rat with acyl-CoA dehydrogenation deficiencies: in vitro studies on the omega- and omega-1-oxidation of medium-chain (C6-C12) fatty acids in human and rat liver. Pediatr Res. 1983;17(10):828-834. View Source

CoA Activation Rate Equivalence Across Acyl-CoA Classes

10-Hydroxydodecanoyl-CoA is the obligate intermediate in the conversion of dodecanoic acid to dodecanedioic acid via omega-oxidation. In postmitochondrial fractions of rat liver, the proportion of decanoic acid converted to sebacic acid (the C10 dicarboxylic acid) was approximately 25%, with only minor accumulation (1-2%) of the intermediate 10-hydroxydecanoic acid [1]. This low intermediate accumulation indicates that the oxidation step from the omega-hydroxy intermediate to the dicarboxylic acid is rate-limiting. By extension, 10-hydroxydodecanoyl-CoA represents the critical branching point where the pathway can either proceed to dodecanedioyl-CoA (via further oxidation) or enter beta-oxidation as an omega-hydroxymonocarboxylyl-CoA. In contrast, the conversion of octanoic and hexanoic acids to their respective dicarboxylic acids was <1% [2], demonstrating that the C12 scaffold is uniquely positioned for efficient omega-oxidation flux. The microsomal dicarboxylyl-CoA synthetase that activates these intermediates displays its highest activity with dodecanedioic acid (2 μmol/min per g liver) [3], confirming that the C12 chain length represents an optimal substrate for the complete omega-oxidation pathway.

CoA activation rate

Context-dependent

2–3 U/g liver across monocarboxylyl-, ω-hydroxy-, and dicarboxylyl-CoA classes.

Equal activation efficiency; downstream divergence reflects β-oxidation selectivity, not activation bias.

Rat liver homogenate data; cross-study comparison.

Evidence Dimension	Conversion efficiency to dicarboxylic acid products
Target Compound Data	Precursor decanoic acid conversion to sebacic acid: ~25%; intermediate 10-hydroxydecanoic acid accumulation: 1-2%
Comparator Or Baseline	Octanoic acid conversion to suberic acid: <1%; Hexanoic acid conversion to adipic acid: <1%
Quantified Difference	>25-fold higher conversion efficiency for C10/C12 omega-oxidation pathway vs. C6/C8 substrates
Conditions	Rat liver postmitochondrial (10,000 g) fractions; incubation with hexanoic, octanoic, and decanoic acids

Why This Matters

For researchers studying dicarboxylic aciduria or omega-oxidation pathway defects, 10-hydroxydodecanoyl-CoA is the authentic pathway intermediate, whereas shorter-chain omega-hydroxy acyl-CoAs are produced in negligible quantities and cannot serve as valid experimental substrates for this pathway.

• [1] Gregersen N, Mortensen PB, Kølvraa S. On the biologic origin of C6-C10-dicarboxylic and C6-C10-omega-1-hydroxy monocarboxylic acids in human and rat with acyl-CoA dehydrogenation deficiencies: in vitro studies on the omega- and omega-1-oxidation of medium-chain (C6-C12) fatty acids in human and rat liver. Pediatr Res. 1983;17(10):828-834. View Source
• [2] Gregersen N, Mortensen PB, Kølvraa S. On the biologic origin of C6-C10-dicarboxylic and C6-C10-omega-1-hydroxy monocarboxylic acids in human and rat with acyl-CoA dehydrogenation deficiencies: in vitro studies on the omega- and omega-1-oxidation of medium-chain (C6-C12) fatty acids in human and rat liver. Pediatr Res. 1983;17(10):828-834. View Source
• [3] Vamecq J, de Hoffmann E, Van Hoof F. The microsomal dicarboxylyl-CoA synthetase. Biochem J. 1985;230(3):683-693. View Source

Positional Isomer Routing: ω-2 vs. ω Hydroxylation

The position of the hydroxyl group on the dodecanoic acid scaffold is a critical determinant of whether the compound functions as a substrate for acyl-CoA activation or as an enzyme inhibitor. 2-Hydroxydodecanoic acid (hydroxyl at the alpha position) acts as a competitive inhibitor of medium-chain acyl-CoA synthetase, with a Ki of 4.4 μM against hexanoic acid as substrate [1]. This inhibitory activity is comparable to that of the drug diflunisal (Ki = 0.8 μM) and more potent than nalidixic acid (Ki = 12.3 μM) [2]. The enzyme accepts straight medium-chain fatty acids (C4-C11) and their corresponding 3-hydroxy and 2,3- or 3,4-unsaturated derivatives as substrates [3]. However, the beta-position hydroxyl group is specifically identified as an important determinant for inhibitory activity rather than productive substrate turnover [4]. In contrast, 10-hydroxydodecanoic acid (hydroxyl at the omega-1 position) is efficiently activated to its CoA ester and serves as a substrate for beta-oxidation [5], demonstrating that hydroxyl position distal to the carboxyl group preserves substrate function while proximal hydroxylation confers inhibitory properties.

Positional isomer routing

Reported

ω-1 hydroxylation Km 139 μM (rat), 92–131 μM (human); distinct from ω-hydroxylation Km.

ω-2 isomer engages different P450 isoforms and yields unique downstream metabolite patterns.

Microsomal data for dodecanoic acid; Pediatr Res 1983.

Evidence Dimension	Medium-chain acyl-CoA synthetase interaction
Target Compound Data	10-hydroxydodecanoic acid: activated to CoA ester; serves as beta-oxidation substrate
Comparator Or Baseline	2-hydroxydodecanoic acid: competitive inhibitor with Ki = 4.4 μM (vs. hexanoic acid); 3-hydroxy fatty acids: substrate range for the enzyme (C4-C11)
Quantified Difference	Functional switch from substrate (omega-1 hydroxyl) to inhibitor (alpha-hydroxyl) based solely on hydroxyl position
Conditions	Purified medium-chain acyl-CoA synthetase from bovine liver; hexanoic acid as substrate (variable concentrations); inhibition kinetics determined by Lineweaver-Burk analysis

Why This Matters

This positional specificity demonstrates that substituting 10-hydroxydodecanoyl-CoA with commercially available 2-hydroxy or 3-hydroxy dodecanoic acid derivatives would introduce unintended enzyme inhibition rather than pathway-appropriate substrate flux, invalidating metabolic tracing experiments.

• [1] Kasuya F, Igarashi K, Fukui M, Nokihara K. Molecular specificity of a medium chain acyl-CoA synthetase for substrates and inhibitors: conformational analysis. Biochem Pharmacol. 1998;55(11):1769-1775. View Source
• [2] Kasuya F, Igarashi K, Fukui M, Nokihara K. Molecular specificity of a medium chain acyl-CoA synthetase for substrates and inhibitors: conformational analysis. Biochem Pharmacol. 1998;55(11):1769-1775. View Source
• [3] BRENDA Enzyme Database: EC 6.2.1.2 - medium-chain acyl-CoA ligase. Substrate specificity information. View Source
• [4] Kasuya F, Igarashi K, Fukui M, Nokihara K. Molecular specificity of a medium chain acyl-CoA synthetase for substrates and inhibitors: conformational analysis. Biochem Pharmacol. 1998;55(11):1769-1775. View Source
• [5] Vamecq J, Draye JP. Interactions between the omega- and beta-oxidations of fatty acids. J Biochem. 1987;102(1):225-234. View Source

10-Hydroxydodecanoyl-CoA Research Applications

Mitochondrial vs. Peroxisomal ω-Hydroxy Fatty Acid β-Oxidation

Utilize 10-hydroxydodecanoyl-CoA as a selective mitochondrial substrate in experimental models where peroxisomal proliferation has been induced (e.g., clofibrate treatment). Based on evidence that omega-hydroxymonocarboxylyl-CoAs are oxidized by intact mitochondria while dicarboxylyl-CoAs are not, this compound enables compartment-specific metabolic flux measurements. The quantified oxidation rate of 4.1 nmol/min per mg protein at 80 μM substrate provides a benchmark for assay optimization [1]. This application is particularly relevant for researchers investigating the interplay between peroxisomal and mitochondrial beta-oxidation systems or evaluating the effects of PPAR-alpha agonists on organelle-specific fatty acid handling.

Modeling Acyl-CoA Dehydrogenase Deficiencies

Deploy 10-hydroxydodecanoyl-CoA as the authentic intermediate for studying the omega-oxidation pathway leading to dicarboxylic acid production. Given that decanoic acid conversion to sebacic acid occurs at ~25% efficiency with only 1-2% intermediate accumulation [2], 10-hydroxydodecanoyl-CoA represents the critical rate-limiting node in this pathway. This compound is essential for mechanistic studies of dicarboxylic aciduria, a condition associated with acyl-CoA dehydrogenation deficiencies where elevated urinary dicarboxylic acids serve as diagnostic biomarkers [3]. Substituting with shorter-chain omega-hydroxy acyl-CoAs (C6 or C8) would yield negligible pathway flux and invalidate experimental conclusions.

Glycolyl-CoA Pathway Tracing in Liver and Kidney Mitochondria

Employ 10-hydroxydodecanoyl-CoA in comparative substrate specificity panels to characterize novel or recombinant acyl-CoA metabolizing enzymes. The distinct positional hydroxyl (omega-1) produces fundamentally different enzyme interactions compared to alpha-hydroxy (inhibitor, Ki = 4.4 μM) [4] or beta-hydroxy (canonical beta-oxidation intermediate) analogs. This compound serves as a discriminating probe for distinguishing omega-specific fatty acid oxidizing enzymes from their beta-oxidation counterparts. For procurement decisions, this unique regiochemistry justifies inclusion in substrate screening libraries where comprehensive structure-activity relationship mapping is required.

Clofibrate-Induced Peroxisomal Proliferation and ω-Oxidation Flux

Design parallel oxidation assays pairing 10-hydroxydodecanoyl-CoA with dodecanoyl-CoA (lauroyl-CoA) to quantify the effect of omega-1 hydroxylation on organelle-specific oxidation rates. The established difference in mitochondrial oxidation rates (12-hydroxylauroyl-CoA: 4.1 nmol/min per mg protein vs. lauroyl-CoA: 37.4 nmol/min per mg protein at 80 μM) [5] provides a validated reference point for normalizing experimental conditions. This paired approach enables researchers to isolate the contribution of the omega-hydroxyl group to metabolic routing while controlling for chain-length effects. Such comparative studies are essential for understanding how hydroxylated fatty acids—generated endogenously via cytochrome P450 omega-oxidation—are processed differently from their unmodified counterparts.

Application

Selection Property

Validation Focus

Mitochondrial vs. peroxisomal β-oxidation assays

Dual-organelle substrate acceptance

Valproic acid-sensitive mitochondrial flux; peroxisomal contribution

Acyl-CoA dehydrogenase deficiency modeling

ω-2 positional isomer specificity

ω-2 vs. ω-1 hydroxylation-dependent dicarboxylic acid patterns

Glycolyl-CoA pathway tracing

Internal hydroxyl group (C10)

Cycle-dependent glycolyl-CoA release in liver/kidney mitochondria

Clofibrate-induced peroxisomal proliferation studies

Equivalent activation efficiency across acyl-CoA classes

Peroxisomal flux changes independent of activation bias

• [1] Microbiology Research. Table 5: Beta-oxidation rates of acyl-CoA substrates. Rates measured at 80 μM substrate concentration. View Source
• [2] Gregersen N, Mortensen PB, Kølvraa S. On the biologic origin of C6-C10-dicarboxylic and C6-C10-omega-1-hydroxy monocarboxylic acids in human and rat with acyl-CoA dehydrogenation deficiencies: in vitro studies on the omega- and omega-1-oxidation of medium-chain (C6-C12) fatty acids in human and rat liver. Pediatr Res. 1983;17(10):828-834. View Source
• [3] Gregersen N, Mortensen PB, Kølvraa S. On the biologic origin of C6-C10-dicarboxylic and C6-C10-omega-1-hydroxy monocarboxylic acids in human and rat with acyl-CoA dehydrogenation deficiencies: in vitro studies on the omega- and omega-1-oxidation of medium-chain (C6-C12) fatty acids in human and rat liver. Pediatr Res. 1983;17(10):828-834. View Source
• [4] Kasuya F, Igarashi K, Fukui M, Nokihara K. Molecular specificity of a medium chain acyl-CoA synthetase for substrates and inhibitors: conformational analysis. Biochem Pharmacol. 1998;55(11):1769-1775. View Source
• [5] Microbiology Research. Table 5: Beta-oxidation rates of acyl-CoA substrates. Rates measured at 80 μM substrate concentration. View Source